Cas no 2228363-50-4 (4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one)
4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one
- EN300-1967496
- 4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one
- 2228363-50-4
-
- Inchi: 1S/C11H10F3NO2/c12-9-4-7(17-11(13)14)1-2-8(9)6-3-10(16)15-5-6/h1-2,4,6,11H,3,5H2,(H,15,16)
- InChI Key: IXBANVITGBTYRZ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1CC(NC1)=O)OC(F)F
Computed Properties
- Exact Mass: 245.06636305g/mol
- Monoisotopic Mass: 245.06636305g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.3Ų
4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1967496-0.05g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1967496-0.1g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1967496-0.25g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1967496-0.5g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1967496-1.0g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1967496-2.5g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1967496-5.0g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1967496-10.0g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1967496-1g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1967496-5g |
4-[4-(difluoromethoxy)-2-fluorophenyl]pyrrolidin-2-one |
2228363-50-4 | 5g |
$2650.0 | 2023-09-16 |
4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one
Research Brief on 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one (CAS: 2228363-50-4): Recent Advances and Applications
In recent years, the compound 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one (CAS: 2228363-50-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethoxy and fluorophenyl substituents, has shown promising potential in various therapeutic applications, particularly in central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanistic pathways, shedding light on its role as a potential drug candidate.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one, highlighting improved yield and purity through novel catalytic methods. The research team employed palladium-catalyzed cross-coupling reactions to enhance the efficiency of introducing the difluoromethoxy group, a critical structural feature for bioactivity. These advancements not only streamline production but also reduce costs, making the compound more accessible for further preclinical and clinical studies.
Pharmacological investigations have revealed that 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one exhibits high selectivity for GABAA receptor subtypes, particularly those associated with anxiolytic and anticonvulsant effects. In vivo studies using rodent models demonstrated significant reductions in seizure activity and anxiety-like behaviors at low dosages, with minimal off-target effects. These findings suggest its potential as a next-generation therapeutic for epilepsy and anxiety disorders, addressing the limitations of current treatments such as tolerance and dependency.
Additionally, recent preclinical trials have explored the anti-inflammatory properties of this compound. A 2024 study in Nature Chemical Biology reported its ability to inhibit NF-κB signaling pathways, thereby reducing the production of pro-inflammatory cytokines. This dual functionality—targeting both CNS disorders and inflammation—positions 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one as a versatile candidate for multifactorial diseases like neuroinflammatory conditions.
Despite these promising results, challenges remain in optimizing its bioavailability and metabolic stability. Researchers are currently investigating prodrug formulations and nano-delivery systems to overcome these hurdles. The ongoing development of 4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one underscores its potential to bridge gaps in current pharmacotherapy, offering new hope for patients with complex and treatment-resistant conditions.
2228363-50-4 (4-4-(difluoromethoxy)-2-fluorophenylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)